Valine, 3-mercapto-N-((5-oxo-2-(phenylmethyl)-4(5H)-oxazolylidene)methyl)-
Valine, 3-mercapto-N-((5-oxo-2-(phenylmethyl)-4(5H)-oxazolylidene)methyl)-
Brand Name:
Vulcanchem
CAS No.:
3264-88-8
VCID:
VC0105769
InChI:
InChI=1S/C16H18N2O4S/c1-16(2,23)13(14(19)20)17-9-11-15(21)22-12(18-11)8-10-6-4-3-5-7-10/h3-7,9,13,21,23H,8H2,1-2H3,(H,19,20)
SMILES:
CC(C)(C(C(=O)O)N=CC1=C(OC(=N1)CC2=CC=CC=C2)O)S
Molecular Formula:
C₁₆H₁₈N₂O₄S
Molecular Weight:
334.4 g/mol
Valine, 3-mercapto-N-((5-oxo-2-(phenylmethyl)-4(5H)-oxazolylidene)methyl)-
CAS No.: 3264-88-8
Reference Standards
VCID: VC0105769
Molecular Formula: C₁₆H₁₈N₂O₄S
Molecular Weight: 334.4 g/mol
CAS No. | 3264-88-8 |
---|---|
Product Name | Valine, 3-mercapto-N-((5-oxo-2-(phenylmethyl)-4(5H)-oxazolylidene)methyl)- |
Molecular Formula | C₁₆H₁₈N₂O₄S |
Molecular Weight | 334.4 g/mol |
IUPAC Name | 2-[(2-benzyl-5-hydroxy-1,3-oxazol-4-yl)methylideneamino]-3-methyl-3-sulfanylbutanoic acid |
Standard InChI | InChI=1S/C16H18N2O4S/c1-16(2,23)13(14(19)20)17-9-11-15(21)22-12(18-11)8-10-6-4-3-5-7-10/h3-7,9,13,21,23H,8H2,1-2H3,(H,19,20) |
Standard InChIKey | HKMIVRINPALWDY-UHFFFAOYSA-N |
SMILES | CC(C)(C(C(=O)O)N=CC1=C(OC(=N1)CC2=CC=CC=C2)O)S |
Canonical SMILES | CC(C)(C(C(=O)O)N=CC1=C(OC(=N1)CC2=CC=CC=C2)O)S |
Synonyms | N-[(2-Benzyl-5-oxo-2-oxazolin-4-ylidene)methyl]-3-mercapto-valine; 2-Benzylpenicillenic Acid; 4-[[(1-Carboxy-2-mercapto-2-methylpropyl)amino]methylene]-2-(phenylmethyl)-5(4H)-oxazolone; Benzylpenicillenic Acid; DL-Benzylpenicillenic Acid;_x000B_2-(Phenylm |
PubChem Compound | 65117 |
Last Modified | Dec 23 2021 |
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